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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide on how to locate publications by specific
authors within the TRITA series, the official publication series of the KTH Royal Institute of
Technology. All publications within this series are indexed and accessible through the DiVA
portal, a digital scientific archive.

Introduction to the TRITA Series and DiVA Portal

The TRITA series encompasses a wide range of academic publications from the KTH Royal
Institute of Technology, including doctoral and licentiate theses, student theses, and research
reports.[1] The acronym TRITA stands for "Transactions of the Royal Institute of Technology +
A".[1][2] To ensure broad accessibility and dissemination of research, all publications in the
TRITA series are registered and made available electronically through the DiVA portal.[2] DiVA
is a comprehensive database that provides access to research publications and student theses
from numerous universities and research institutions.

Protocols for Finding Specific Authors

There are two primary methods for searching for authors within the TRITA series in the DiVA
portal: a simple search and an advanced search.

Protocol 1: Simple Search

The simple search is a quick method to find an author's publications if you have their full name.
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Experimental Protocol:

Navigate to the KTH DiVA portal website.
» Locate the main search bar on the homepage.

o Enter the full name of the author you are searching for in the search bar. It is recommended
to enclose the name in quotation marks for a more precise search (e.g., "John Doe").

» To specifically narrow the search to the TRITA series, you can add "TRITA" to your search
query (e.g., "John Doe" AND "TRITA").

o Press the "Search" button to execute the query.

e The search results page will display a list of publications. You can further refine the results
using the filtering options on the left-hand side of the page.

Protocol 2: Advanced Search

The advanced search provides more granular control over your search parameters and is
recommended for more complex queries or when the simple search yields too many irrelevant
results.

Experimental Protocol:

o Navigate to the KTH DiVA portal website.

o Click on the "Advanced search" link, which is typically located near the simple search bar.[3]
« Within the advanced search interface, you will find several fields to input your search criteria.

o Author Field: Enter the last name and first name of the author in the designated "Author"
fields. The system may suggest names as you type.[1]

o Series Field: To restrict the search to the TRITA series, locate the "Series" field. You can
either type "TRITA" into the field or browse a list of available series.
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o Additional Filters: You can further refine your search by specifying a date range, publication
type (e.g., doctoral thesis, article), or keywords.

e Click the "Search" button to view the results.

Data Presentation

The following table summarizes the key search parameters available in the DiVA portal for
finding authors in the TRITA series.

Search Parameter Simple Search Advanced Search Description

Search by the author's
Author Name Yes Yes )
full or partial name.

Specifically filter for
Series Name Yes (as a keyword) Yes publications within the
TRITA series.

Filter by the type of
Publication Type No Yes publication (e.g.,

thesis, report).

Narrow the search to
Date Range No Yes » ]
a specific period.

Search for specific
Keywords Yes Yes terms in the title,

abstract, or keywords.

Combine or exclude
Boolean Operators Yes (AND, OR, NOT) Yes search terms for more

precise results.[1]

Mandatory Visualization

The following diagrams illustrate the logical workflows for finding a specific author in the TRITA
series using both the simple and advanced search methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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